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Compound of Interest

Compound Name: Binapacryl

Cat. No.: B1667083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Binapacryl is an obsolete dinitrophenol ester pesticide, formerly used as a fungicide and

acaricide. Due to its persistence and toxicity, monitoring its residues in soil matrices remains a

relevant environmental concern. A critical challenge in analyzing Binapacryl in soil is its

efficient extraction from a complex matrix. Binapacryl is known to hydrolyze to dinoseb, a

highly toxic compound, a factor that must be considered during sample preparation and

analysis.

This document provides detailed application notes and protocols for two effective sample

preparation techniques for the analysis of Binapacryl in soil: the widely adopted QuEChERS

(Quick, Easy, Cheap, Effective, Rugged, and Safe) method and Ultrasound-Assisted Extraction

(UAE). These methods are suitable for subsequent analysis by Liquid Chromatography with

tandem mass spectrometry (LC-MS/MS), which offers the high selectivity and sensitivity

required for trace-level quantification.
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Property Value Reference

Molecular Formula C₁₅H₁₈N₂O₆ [1]

Molar Mass 322.31 g/mol [1]

Water Solubility Low [2]

log Kₒw 4.75 (estimated)

Vapor Pressure 1 x 10⁻⁴ Torr at 60 °C

Hydrolysis

Readily hydrolyzed by strong

acids or dilute alkalis; may

hydrolyze to dinoseb in soil.

Recommended Analytical Methods
QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and
Safe)
The QuEChERS method is a streamlined approach that combines extraction and cleanup in a

few simple steps, minimizing solvent usage and sample handling.[2][3] It has become a

standard for multi-residue pesticide analysis in various matrices, including soil.[3] For acidic

pesticides like the dinitrophenol class, modifications to the standard QuEChERS protocol, such

as acidification of the extraction solvent, are often necessary to ensure good recovery.

Ultrasound-Assisted Extraction (UAE)
Ultrasound-Assisted Extraction utilizes high-frequency sound waves to create acoustic

cavitation, which disrupts the soil matrix and enhances the extraction of analytes into the

solvent.[4] This technique is known for its efficiency, reduced extraction times, and lower

solvent consumption compared to traditional methods.[4][5]

Quantitative Data Summary
Direct modern validation data for the obsolete pesticide Binapacryl in soil is scarce. The

following table presents expected performance data based on multi-residue methods for other

pesticides in soil, particularly those with acidic properties, using QuEChERS and UAE coupled
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with LC-MS/MS. The acceptable recovery range is generally considered to be 70-120% with a

relative standard deviation (RSD) of less than 20%.[2][3]

Parameter QuEChERS
Ultrasound-Assisted
Extraction (UAE)

Recovery 70-120% 75-110%

Relative Standard Deviation

(RSD)
< 20% < 15%

Limit of Detection (LOD) 1-5 µg/kg 0.5-5 µg/kg

Limit of Quantification (LOQ) 5-15 µg/kg 2-10 µg/kg

Note: These values are estimates based on the performance of analogous compounds and

should be validated for Binapacryl in the specific soil matrix being analyzed.

Experimental Protocols
Protocol 1: Modified QuEChERS for Binapacryl in Soil
This protocol is adapted from the standard QuEChERS method for the analysis of pesticides in

soil, with modifications to improve the extraction of acidic compounds.

1. Sample Preparation and Homogenization: a. Air-dry the soil sample at room temperature

until it reaches a constant weight. b. Remove any large debris such as stones and plant matter.

c. Grind the soil sample to a fine powder using a mortar and pestle or a mechanical grinder. d.

Sieve the homogenized sample through a 2 mm mesh.

2. Extraction: a. Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube. b. If the soil

is very dry, add 8 mL of deionized water and vortex for 1 minute. Let it stand for 30 minutes to

hydrate. c. Add 10 mL of acetonitrile containing 1% acetic acid. The acid helps to keep acidic

pesticides in their neutral form, improving extraction efficiency. d. Add an appropriate internal

standard. e. Cap the tube and shake vigorously for 1 minute. f. Add the QuEChERS extraction

salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen

citrate sesquihydrate). g. Immediately shake the tube for 1 minute to prevent the formation of

salt agglomerates. h. Centrifuge at ≥4000 rpm for 5 minutes.
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3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup: a. Transfer a 6 mL aliquot of the

supernatant (acetonitrile layer) to a 15 mL d-SPE tube. b. The d-SPE tube should contain 900

mg MgSO₄ and 150 mg of C18 sorbent. Note: Primary Secondary Amine (PSA) sorbent is

typically avoided for acidic pesticides as it can lead to analyte loss. c. Cap the tube and vortex

for 30 seconds. d. Centrifuge at ≥4000 rpm for 5 minutes.

4. Final Extract Preparation: a. Transfer a 1 mL aliquot of the cleaned extract into an

autosampler vial. b. The extract is now ready for analysis by LC-MS/MS.

Protocol 2: Ultrasound-Assisted Extraction (UAE) for
Binapacryl in Soil
This protocol provides an alternative extraction method using sonication.

1. Sample Preparation and Homogenization: a. Follow the same steps (1a-1d) as in the

QuEChERS protocol.

2. Extraction: a. Weigh 5 g of the homogenized soil into a 50 mL centrifuge tube. b. Add 10 mL

of a 1:1 (v/v) mixture of acetone and n-hexane. c. Add an appropriate internal standard. d. Cap

the tube and place it in an ultrasonic bath. e. Sonicate for 15 minutes at a controlled

temperature (e.g., 25°C). f. Centrifuge at ≥4000 rpm for 10 minutes. g. Carefully collect the

supernatant.

3. Optional Cleanup: a. Depending on the soil matrix and the cleanliness of the initial extract, a

cleanup step using a C18 Solid Phase Extraction (SPE) cartridge may be necessary. b.

Condition the C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water. c.

Load the extract onto the cartridge. d. Elute the analyte with a suitable solvent, such as

acetonitrile. e. Evaporate the eluate to dryness under a gentle stream of nitrogen and

reconstitute in a suitable volume of the mobile phase for LC-MS/MS analysis.

4. Final Extract Preparation: a. Transfer the final extract into an autosampler vial for LC-MS/MS

analysis.
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Experimental Workflow for Binapacryl Analysis in Soil

Sample Preparation

Extraction

QuEChERS Details UAE Details

Analysis

Soil Sample Collection

Air Drying

Grinding & Sieving (<2mm)

QuEChERS Method Ultrasound-Assisted
Extraction (UAE)

Add Acetonitrile (1% Acetic Acid) Add Acetone/n-Hexane

Add QuEChERS Salts

Shake & Centrifuge

d-SPE Cleanup (C18)

LC-MS/MS Analysis

Sonicate (15 min)

Centrifuge

Optional SPE Cleanup (C18)

Click to download full resolution via product page

Caption: Workflow for Binapacryl analysis in soil.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1667083?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Considerations for Method Selection
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Caption: Key considerations for method selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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